Cas no 1261687-80-2 (3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261687-80-2
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4924176
• Update Time: 2025-05-19

3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9F4NO/c1-19-12-10(6-18-7-11(12)14)8-3-2-4-9(5-8)13(15,16)17/h2-7H,1H3
• InChI Key： FRYJAVDHXZNKBR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C=1OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine

Professional Introduction to 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261687-80-2)

3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261687-80-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro group, a methoxy group, and a trifluoromethylphenyl moiety, contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine have been extensively studied in recent years. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In this context, the fluoro group in the title compound likely enhances its interaction with biological targets, thereby improving its therapeutic potential.

The methoxy group at the 4-position of the pyridine ring further influences the electronic and steric properties of the molecule. Methoxy-substituted pyridines are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these functional groups with the trifluoromethylphenyl moiety at the 5-position creates a complex structural framework that may contribute to selective binding interactions with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. Several studies have demonstrated that pyridines with fluoro and trifluoromethyl substituents exhibit enhanced binding affinity to various enzymes and receptors. For instance, compounds containing these groups have shown promise in inhibiting kinases and other therapeutic targets relevant to cancer and inflammatory diseases. The presence of both methoxy and fluoro groups in 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine may further enhance its pharmacological profile by optimizing its solubility, lipophilicity, and metabolic stability.

The synthesis of 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including condensation, functional group transformations, and purification techniques. Advanced synthetic methodologies such as cross-coupling reactions and palladium-catalyzed processes have been employed to construct the desired molecular framework efficiently. The use of fluorinated reagents and protecting groups is crucial in ensuring high yields and purity during the synthetic process.

The spectroscopic characterization of this compound provides valuable insights into its molecular structure. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton (¹H) and carbon (¹³C) NMR, is commonly used to confirm the presence of various functional groups. In addition, mass spectrometry (MS) helps determine the molecular weight and fragmentation patterns, which are essential for structural elucidation. These analytical techniques collectively ensure that the synthesized compound matches the intended molecular formula.

The biological evaluation of 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine has revealed several interesting findings. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain enzymatic targets relevant to cancer cell proliferation. The combination of fluorine and methoxy substituents appears to enhance its binding affinity to these targets compared to related analogs lacking such functional groups. Further investigations are ongoing to explore its potential as a lead compound for drug development.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved metabolic stability by resisting degradation by cytochrome P450 enzymes. This characteristic can lead to longer half-lives and more predictable pharmacological effects. Additionally, fluorine atoms can influence drug distribution across biological membranes due to their ability to modulate lipophilicity. These factors make 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine an attractive candidate for further pharmacological exploration.

In conclusion, 3-Fluoro-4-methoxy-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261687-80-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups—including a fluoro, a methoxy, and a trifluoromethylphenyl moiety—makes it an intriguing candidate for further study in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.